Cas no 2304978-57-0 (Benzenebutanenitrile, α-(aminomethylene)-2-fluoro-γ-oxo-, (αE)-)

• Product Name: Benzenebutanenitrile, α-(aminomethylene)-2-fluoro-γ-oxo-, (αE)-
• CAS No: 2304978-57-0
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5065848
• Update Time: 2023-08-23

Benzenebutanenitrile, α-(aminomethylene)-2-fluoro-γ-oxo-, (αE)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, α-(aminomethylene)-2-fluoro-γ-oxo-, (αE)-
• Vonoprazan-053-E

• Inchi： 1S/C11H9FN2O/c12-10-4-2-1-3-9(10)11(15)5-8(6-13)7-14/h1-4,6H,5,13H2/b8-6+
• InChI Key： ROVVTEYOENOKQN-SOFGYWHQSA-N
• SMILES： C1(C(=O)C/C(=C\N)/C#N)=CC=CC=C1F

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 444.3±45.0 °C(Predicted)
• pka: 2.40±0.70(Predicted)